Cas no 5124-55-0 (2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methyl-5-nitrophenyl)acetamide)

• Product Name: 2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methyl-5-nitrophenyl)acetamide
• CAS No: 5124-55-0
• MF: C₁₈H₁₆ClN₅O₃S
• MW: 417.869340896606
• CID: 1574303
• PubChem ID: 1129819
• Update Time: 2025-04-21

2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methyl-5-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methyl-5-nitrophenyl)acetamide
• 2-[[5-(4-chlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methyl-5-nitrophenyl)acetamide
• AKOS000583365
• DTXSID50360585
• 5124-55-0

• Inchi： 1S/C18H16ClN5O3S/c1-11-3-8-14(24(26)27)9-15(11)20-16(25)10-28-18-22-21-17(23(18)2)12-4-6-13(19)7-5-12/h3-9H,10H2,1-2H3,(H,20,25)
• InChI Key： XZHUNFXQPFKVPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C)SCC(NC1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 417.06648
• Monoisotopic Mass: 417.066238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131
• Surface Charge: 0
• XLogP3: 3.7

Experimental Properties

• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.69
• PSA: 102.95
• LogP: 3.7